Cas no 922058-07-9 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 922058-07-9
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5944167
• PubChem ID: 40958657
• Update Time: 2025-05-30

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzenesulfonamide
• AKOS024638027
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4,6-trimethylbenzenesulfonamide
• 922058-07-9
• F2297-0509

• Inchi： 1S/C20H24N2O4S/c1-12-8-13(2)18(14(3)9-12)27(24,25)22-15-6-7-17-16(10-15)21-19(23)20(4,5)11-26-17/h6-10,22H,11H2,1-5H3,(H,21,23)
• InChI Key： VTYJQIBITKPEMJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCC(C)(C)C(=O)NC3=C2)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide

N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)-2,4,6-Trimethylbenzene-1-Sulfonamide: A Comprehensive Overview

CAS No. 922058-07-9 refers to the compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide, a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a benzoxazepine ring system fused with a sulfonamide group. The benzoxazepine moiety is a seven-membered ring containing one oxygen atom and two nitrogen atoms. This structure is further substituted with methyl groups at specific positions, contributing to its stability and bioavailability. The sulfonamide group attached to the benzene ring enhances the compound's ability to interact with biological targets such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the benzoxazepine core and functionalize it with the sulfonamide group. These methods often involve multi-component reactions or catalytic processes that improve yield and purity. The development of scalable synthesis routes has been particularly important for its potential use in drug development.

From a pharmacological perspective, this compound exhibits interesting properties that make it a valuable candidate for drug discovery. Studies have demonstrated its ability to modulate key biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, research has shown that it can inhibit certain kinases involved in cell proliferation and survival. Additionally, its selectivity for specific targets has been highlighted in recent preclinical studies.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins at atomic resolution. These findings are crucial for optimizing its pharmacokinetic properties and minimizing potential side effects.

Moreover, recent research has explored the potential of this compound as a prodrug or as part of a drug delivery system. Its structural flexibility allows for modifications that could enhance its solubility or targeting capabilities. Such innovations are essential for overcoming challenges related to drug bioavailability and efficacy.

In conclusion, CAS No. 922058-07-9, or N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-Yl)-2,4,6-trimethylbenzene-sulfonamide, represents a promising molecule with diverse applications in the pharmaceutical industry. Its unique structure and favorable biological properties make it a valuable asset for researchers aiming to develop novel therapeutic agents.